Cas no 4591-56-4 (Diethyl 3,5-pyridinedicarboxylate)

Diethyl 3,5-pyridinedicarboxylate structure
4591-56-4 structure
Diethyl 3,5-pyridinedicarboxylate
4591-56-4
C11H13NO4
223.2252
MFCD00085755
45184
253660425

Diethyl 3,5-pyridinedicarboxylate Properties

Names and Identifiers

    • Diethyl pyridine-3,5-dicarboxylate
    • 3,5-Pyridinedicarboxylic acid diethyl ester
    • PYRIDINE-3,5-DICARBOXYLIC DIETHYL ESTER
    • Diethyl 3,5-Pyridinedicarboxylate
    • 3,5-Bis(ethoxycarbonyl)pyridine
    • 3,5-diethyl pyridinedicarboxylate
    • diethyl pyridin-3,5-dicarboxylate
    • 3,5-Pyridinedicarboxylicacid, diethyl ester (6CI,7CI,8CI,9CI)
    • 3,5-Dicarbethoxypyridine
    • 3,5-Diethoxycarbonylpyridine
    • Diethyl dinicotinate
    • NSC 165814
    • Diethylpyridine-3,5-dicarboxylate
    • pyridine-3,5-dicarboxylic acid diethyl ester
    • 3,5-Pyridinedicarboxylic acid, diethyl ester
    • NSC165814
    • Maybridge3_003224
    • Oprea1_765188
    • KSC497Q8T
    • 3,5-diethoxycarbonyl pyridine
    • PGGQCHVPWSXPSI-UHFFFAOYSA-N
    • HMS1440C12
    • Diethyl-3,5-pyridine dicarboxylate
    • MFC
    • AKOS015843520
    • CS-0151775
    • EINECS 224-982-7
    • SY051285
    • IDI1_014611
    • DIETHYL3,5-PYRIDINEDICARBOXYLATE
    • AS-15647
    • MFCD00085755
    • DTXSID20196656
    • SCHEMBL277284
    • NS00031565
    • 4591-56-4
    • C11H13NO4
    • 3,5-diethyl pyridine-3,5-dicarboxylate
    • A23966
    • NSC-165814
    • AE-641/00012053
    • FT-0625187
    • CCG-250389
    • D4596
    • DB-070696
    • +Expand
    • MFCD00085755
    • PGGQCHVPWSXPSI-UHFFFAOYSA-N
    • 1S/C11H13NO4/c1-3-15-10(13)8-5-9(7-12-6-8)11(14)16-4-2/h5-7H,3-4H2,1-2H3
    • O(C([H])([H])C([H])([H])[H])C(C1C([H])=NC([H])=C(C(=O)OC([H])([H])C([H])([H])[H])C=1[H])=O

Computed Properties

  • 223.08400
  • 0
  • 5
  • 6
  • 223.084
  • 16
  • 230
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.3
  • nothing
  • 0
  • 65.5

Experimental Properties

  • 1.43500
  • 65.49000
  • 1.508
  • 117°C/0.5mmHg(lit.)
  • 49.0 to 53.0 deg-C
  • 0.0±0.6 mmHg at 25°C
  • 135.5±22.3 °C
  • 1.2±0.1 g/cm3

Diethyl 3,5-pyridinedicarboxylate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003PXV-1g
Diethyl pyridine-3,5-dicarboxylate
4591-56-4 95%
1g
$28.00 2024-05-02
A2B Chem LLC
AB72787-1g
Diethyl 3,5-pyridinedicarboxylate
4591-56-4 95%
1g
$12.00 2024-04-20
Aaron
AR003Q67-1g
Diethyl pyridine-3,5-dicarboxylate
4591-56-4 98%
1g
$3.00
abcr
AB282833-1 g
Pyridine-3,5-dicarboxylic acid diethyl ester, 97%; .
4591-56-4 97%
1g
€71.50 2023-04-26
Alichem
A029195289-25g
Diethyl pyridine-3,5-dicarboxylate
4591-56-4 97%
25g
$208.00 2023-09-01
AstaTech
30050-5/G
DIETHYL PYRIDINE-3,5-DICARBOXYLATE
4591-56-4 97%
5g
$13 2023-09-18
Chemenu
CM174290-25g
Diethyl pyridine-3,5-dicarboxylate
4591-56-4 97%
25g
$204 2021-08-05
eNovation Chemicals LLC
D915447-25g
Diethyl 3,5-Pyridinedicarboxylate
4591-56-4 97%
25g
$125 2022-09-07
Fluorochem
049525-1g
Diethyl pyridine-3,5-dicarboxylate
4591-56-4 97%
1g
£10.00 2022-03-01
TRC
D444758-100mg
Diethyl 3,5-pyridinedicarboxylate
4591-56-4
100mg
$64.00 2023-05-18

Diethyl 3,5-pyridinedicarboxylate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:4591-56-4)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:4591-56-4)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:4591-56-4)
XU NV SHI
15221998634
1986399151@qq.com

Diethyl 3,5-pyridinedicarboxylate Related Literature

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Amadis Chemical Company Limited
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